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Compound of Interest

Compound Name: 1,6,7-Trimethylnaphthalene

Cat. No.: B047812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and

potential biological properties of 1,6,7-trimethylnaphthalene. The information is curated for

researchers, scientists, and professionals in the field of drug development, offering a

foundational understanding of this specific polycyclic aromatic hydrocarbon (PAH).

Chemical Identity and Properties
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is

1,6,7-trimethylnaphthalene.[1] It belongs to the class of organic compounds known as

naphthalenes, which are characterized by a fused two-ring aromatic system.[1][2]

Table 1: Chemical and Physical Properties of 1,6,7-Trimethylnaphthalene
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Property Value Reference(s)

IUPAC Name 1,6,7-trimethylnaphthalene [1]

CAS Number 2245-38-7 [1][3]

Molecular Formula C₁₃H₁₄ [1][3]

Molecular Weight 170.25 g/mol [1][3]

Physical Description Solid [1]

Melting Point 28 °C [2]

Boiling Point 285 °C [2]

InChI

InChI=1S/C13H14/c1-9-5-4-6-

12-7-10(2)11(3)8-13(9)12/h4-

8H,1-3H3

[1]

InChIKey
JBXULKRNHAQMAS-

UHFFFAOYSA-N
[1]

SMILES
CC1=C2C=C(C(=CC2=CC=C1

)C)C
[1]

Synthesis and Characterization
While a specific, detailed synthesis protocol for 1,6,7-trimethylnaphthalene is not readily

available in the surveyed literature, the synthesis of related trimethylnaphthalene isomers often

involves multi-step reactions. For instance, the synthesis of 1,4,6-trimethylnaphthalene has

been reported to involve steps such as hydrogenation, cyclization using polyphosphoric acid,

and dehydrogenation. A plausible synthetic approach for 1,6,7-trimethylnaphthalene could be

conceptualized based on similar strategies, likely starting from appropriately substituted

precursors.

The characterization of 1,6,7-trimethylnaphthalene is supported by various spectroscopic

methods.

Spectroscopic Data
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Table 2: Spectroscopic Data for 1,6,7-Trimethylnaphthalene

Technique Key Data Points Reference(s)

Mass Spectrometry (GC-MS)

Molecular Ion (M⁺): m/z 170.

Key fragments at m/z 155,

169.

[1]

Infrared (IR) Spectroscopy
Data available for neat

(capillary cell) and ATR-IR.
[1]

¹H Nuclear Magnetic

Resonance (NMR)

Spectra have been recorded

on a Varian A-60D instrument.
[1]

¹³C Nuclear Magnetic

Resonance (NMR)

Spectra have been recorded

on a Varian XL-100 instrument.
[1]

Experimental Protocols (General)
The following are generalized experimental protocols for the characterization techniques

mentioned above, based on standard laboratory practices.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of 1,6,7-trimethylnaphthalene
would be dissolved in a deuterated solvent (e.g., CDCl₃) and transferred to an NMR tube. ¹H

and ¹³C NMR spectra would be acquired on a high-field NMR spectrometer. For a detailed

structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC would be

beneficial to establish the connectivity of protons and carbons.

Mass Spectrometry (MS): For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, a

dilute solution of 1,6,7-trimethylnaphthalene in a volatile organic solvent (e.g.,

dichloromethane or hexane) would be injected into the GC. The compound would be separated

from any impurities on a capillary column and then ionized (typically by electron ionization) and

detected by the mass spectrometer.

Infrared (IR) Spectroscopy: For Attenuated Total Reflectance (ATR) IR spectroscopy, a small

amount of the solid 1,6,7-trimethylnaphthalene sample would be placed directly on the ATR

crystal. For a neat sample using a capillary cell, the solid would be melted and drawn into the
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cell. The IR spectrum would then be recorded, revealing characteristic vibrational frequencies

of the functional groups present.

Biological Activity and Drug Development Potential
The biological activity of 1,6,7-trimethylnaphthalene has not been extensively studied.

However, the broader class of naphthalene derivatives has shown a wide range of

pharmacological activities, suggesting that 1,6,7-trimethylnaphthalene could be a candidate

for further investigation.

Naphthalene-containing compounds have been explored for their potential as:

Anticancer agents: Naphthalene derivatives have been reported to exhibit cytotoxic activity

against various cancer cell lines.[4][5][6] The planar structure of the naphthalene ring can

facilitate intercalation with DNA, and various substitutions can lead to interactions with other

biological targets.[6]

Antifungal agents: Certain naphthalene-substituted thiosemicarbazones have demonstrated

potent antifungal effects.[7]

Enzyme inhibitors: Naphthalene derivatives have been investigated as inhibitors of enzymes

such as topoisomerases and protein-tyrosine phosphatases.[4]

Given the diverse biological roles of naphthalene derivatives, a logical workflow for assessing

the drug development potential of 1,6,7-trimethylnaphthalene would involve a series of in vitro

and in vivo studies.
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Caption: A generalized workflow for the initial stages of drug discovery and development for a

novel compound like 1,6,7-trimethylnaphthalene.

Toxicology and Safety
Specific toxicological data for 1,6,7-trimethylnaphthalene is limited. However, as a polycyclic

aromatic hydrocarbon (PAH), it should be handled with care. Some studies on

methylnaphthalenes have indicated potential for toxicity.[8] It is important to note that chronic

administration of methylnaphthalenes did not show the same oncogenic potential as

naphthalene in some animal studies.[8]

Conclusion
1,6,7-Trimethylnaphthalene is a well-characterized compound in terms of its chemical and

physical properties. While specific biological activity data for this isomer is scarce, the broader

family of naphthalene derivatives holds significant promise in medicinal chemistry. This guide

provides a foundational resource for researchers interested in exploring the potential of 1,6,7-
trimethylnaphthalene in drug discovery and other scientific applications. Further research is

warranted to elucidate its specific biological effects and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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